Cas no 109324-81-4 (octahydro-1H-pyrrolo[1,2-a][1,4]diazepin-1-one)

• Product Name: octahydro-1H-pyrrolo[1,2-a][1,4]diazepin-1-one
• CAS No: 109324-81-4
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 128370
• PubChem ID: 13667319
• Update Time: 2025-04-18

octahydro-1H-pyrrolo[1,2-a][1,4]diazepin-1-one Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-Tetrahydro-1H-pyrrolo[1,2-a][1,4]diazepin-1-one
• 1H-Pyrrolo[1,2-a][1,4]diazepin-1-one,octahydro-
• 1H-Pyrrolo[1,2-a][1,4]diazepin-1-one,octahydro-(9CI)
• 2,3,4,5-tetrahydropyrrolo[1,2-a][1,4]diazepin-1-one
• octahydro-1H-pyrrolo[1,2-a][1,4]diazepin-1-one
• AKOS006238104
• 109324-81-4
• EN300-59792
• 2,3,4,5,7,8,9,9a-octahydropyrrolo[1,2-a][1,4]diazepin-1-one
• Z234898055
• 1H-Pyrrolo[1,2-a][1,4]diazepin-1-one, octahydro-

• Inchi： 1S/C8H14N2O/c11-8-7-3-1-5-10(7)6-2-4-9-8/h7H,1-6H2,(H,9,11)
• InChI Key： XODXWMXYGYWAQL-UHFFFAOYSA-N
• SMILES： O=C1C2CCCN2CCCN1

Computed Properties

• Exact Mass: 154.11072
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34
• LogP: 0.95040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives